Cas no 320367-00-8 (Carbamic acid, 5-hexynylmethyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, 5-hexynylmethyl-, 1,1-dimethylethyl ester
• CAS No: 320367-00-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 1449810
• PubChem ID: 85781253
• Update Time: 2025-04-20

Carbamic acid, 5-hexynylmethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 5-hexynylmethyl-, 1,1-dimethylethyl ester
• tert-butyl hex-5-yn-1-yl(methyl)carbamate
• DB-321701
• Hex-5-ynyl-methyl-carbamic acid tert-butyl ester
• 320367-00-8
• MFCD24467288
• SCHEMBL21070332

• Inchi： 1S/C12H21NO2/c1-6-7-8-9-10-13(5)11(14)15-12(2,3)4/h1H,7-10H2,2-5H3
• InChI Key： GMNHJVZXIKTNOI-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54